Cas no 797809-81-5 (5-Methyl-6-nitro-benzothiazol-2-ylamine)

• Product Name: 5-Methyl-6-nitro-benzothiazol-2-ylamine
• CAS No: 797809-81-5
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 556711
• Update Time: 2023-08-02

5-Methyl-6-nitro-benzothiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,5-methyl-6-nitro-
• 2-Benzothiazolamine,5-methyl-6-nitro-(9CI)
• 5-Methyl-6-nitro-benzothiazol-2-ylamine
• MLS000550821
• HMS2478P21
• SMR000178028
• 5-methyl-6-nitrobenzo[d]thiazol-2-amine

• Inchi： 1S/C8H7N3O2S/c1-4-2-5-7(14-8(9)10-5)3-6(4)11(12)13/h2-3H,1H3,(H2,9,10)
• InChI Key： FLAOAQNZIYKJTF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C(C)C(=CC1=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Topological Polar Surface Area: 113